Cas no 193978-23-3 (4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane is a heterocyclic boronic ester widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling compared to boronic acids, while the thiophene moiety facilitates applications in conjugated polymer and pharmaceutical synthesis. The compound exhibits high reactivity with aryl halides, enabling efficient C-C bond formation under mild conditions. Its crystalline solid form ensures precise measurement and reproducibility in organic transformations. The electron-rich thiophene group further enhances its utility in constructing π-extended systems for optoelectronic materials. Suitable for controlled environments due to moisture sensitivity, it is a preferred reagent in advanced synthetic chemistry.
4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane structure
193978-23-3 structure
Product Name:4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane
CAS No:193978-23-3
MF:C10H15BO2S
MW:210.100901842117
MDL:MFCD05663878
CID:66462
PubChem ID:10703628
Update Time:2025-06-17

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(2-thienyl)-1,3,2-dioxaborolane
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • Thiophene-2-boronic acid pinacol ester
    • 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-4-trifluoromethyl-phenylamine
    • 2-(Thiopheneboronic acid)pinacol Ester
    • 2-Thiopheneboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-thiophen-2-yl-1,3,2-dioxaborolane
    • 2-(thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-di
    • 2-thiophene boronic pinacol ester
    • 4,4,5,5-Tetramethyl-2-(thien-2-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane
    • 2-(thiophene-2-yl)-4,4,5,5-tetraMethyl-[1,3,2]dioxaborolane
    • Thiophene-2-boronic acid pinacol ester 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
    • THIOPHENE-2-BORONIC ACID, PINACOL ESTER
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-thienyl)-
    • PubChem18441
    • AMTB522
    • 4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane
    • MDL： MFCD05663878
    • Inchi： 1S/C10H15BO2S/c1-9(2)10(3,4)13-11(12-9)8-6-5-7-14-8/h5-7H,1-4H3
    • InChI Key： FFZHICFAHSDFKZ-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 210.08900
  • Monoisotopic Mass: 210.088581
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.075
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 286.5°C at 760 mmHg
  • Flash Point: 127.099℃
  • Refractive Index: 1.501
  • PSA: 46.70000
  • LogP: 2.04730
  • Solubility: Not determined

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Security Information

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Pricemore >>

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4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Production Method

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